Cas no 1807016-82-5 (Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1807016-82-5
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4954880
• Update Time: 2025-06-09

Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C11H10F2N2O3/c1-17-10(16)7-3-2-6(4-14)8(5-15)9(7)18-11(12)13/h2-3,11H,4,14H2,1H3
• InChI Key： MFYCXBVQTKQGDB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C=CC(CN)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate

Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807016-82-5): A Comprehensive Overview

Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate, identified by its CAS number 1807016-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoate class, characterized by its benzene ring substituted with a carboxylate group. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethoxy group, makes this molecule a versatile scaffold for drug discovery and development.

Theaminomethyl moiety in the structure imparts a unique set of chemical properties that can influence both the solubility and bioavailability of potential drug candidates. This feature is particularly valuable in the design of bioactive molecules that require efficient absorption and distribution within biological systems. Additionally, thecyano group introduces a polar character to the molecule, which can enhance interactions with biological targets such as enzymes and receptors.

Thedifluoromethoxy substituent is another critical feature that contributes to the compound's pharmacological potential. Fluoro substituents are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug molecules. In recent years, compounds containing difluoromethoxy groups have been extensively studied for their role in enhancing drug efficacy and reducing off-target effects.

In the context of contemporary pharmaceutical research, Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural framework provides a rich platform for further chemical modifications, allowing researchers to tailor its properties to specific therapeutic needs. For instance, derivatives of this compound have been investigated for their potential applications in oncology, where targeted inhibition of key enzymes and pathways is crucial for effective cancer treatment.

Recent studies have highlighted the compound's role in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The combination of the amino and cyano groups facilitates hydrogen bonding interactions with protein targets, while the difluoromethoxy group enhances metabolic stability. These features make Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate a promising candidate for further development into clinical candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

From a medicinal chemistry perspective, Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate exemplifies the importance of structural diversity in drug discovery. Its unique combination of functional groups offers opportunities to develop molecules with enhanced pharmacological profiles. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.

The compound's potential extends beyond oncology; it has also been explored in the development of anti-inflammatory agents and central nervous system (CNS) drugs. The presence of polar functional groups enhances its ability to interact with biological membranes and receptors, which is essential for drugs targeting neurological disorders. Furthermore, its metabolic stability suggests that it may have a prolonged half-life in vivo, potentially reducing the frequency of dosing required for therapeutic effect.

In conclusion, Methyl 4-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807016-82-5) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an attractive scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects. As ongoing research continues to elucidate its pharmacological properties, this compound is poised to contribute substantially to advancements in medicine and drug development.